BT-33

• Molecular Formula: C26H43FN2O6S
• Molecular Weight: 530.7 g/mol
• InChI: InChI=1S/C26H43FN2O6S/c1-13(2)9-15-7-8-34-23-16(10-15)11-28-19(23)25(33)29-18-14(3)5-4-6-17(27)12-36-26-22(32)20(30)21(31)24(18)35-26/h4-5,13-24,26,28,30-32H,6-12H2,1-3H3,(H,29,33)/b5-4-/t14-,15+,16+,17-,18-,19+,20+,21-,22-,23-,24-,26-/m1/s1
• InChIKey: GLEYKIFUQKWPHN-JPYIKDSJSA-N

BT-33 Overview and Specifications

BT-33 is a fully synthetic, fluorinated macrobicyclic oxepanoprolinamide antibiotic [1] developed to address antimicrobial resistance in multidrug-resistant (MDR) Gram-positive and Gram-negative pathogens [2]. It represents the third major iteration of the lincosamide scaffold following iboxamycin and cresomycin, distinguished by an 11-membered fluorine-containing macrocyclic ring and a C7-methyl group that confer enhanced ribosomal preorganization [3].

1 Ribosome-targeting macrobicyclic antibiotic research tool

2 Supports antimicrobial screening against multidrug-resistant Gram-positive isolates

3 Structurally defined fluorine-mediated ribosome binding (PDB available)

• [1] Tresco BIC, Wu KJY, Ramkissoon A, Aleksandrova EV, Purdy M, See DNY, Liu RY, Polikanov YS, Myers AG. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BT-33 Ligand Page. Ligand ID: 13822. View Source
• [3] Drug Hunter. BT-33: A Fluorinated Macrobicyclic Antibiotic with Gram-Negative Activity. 2025. View Source

Why Prior Lincosamides Cannot Substitute BT-33

Direct substitution of BT-33 with earlier lincosamide analogs is not supported by empirical data. Clindamycin fails against erm and cfr gene-carrying MDR strains [1]. Iboxamycin and cresomycin, while improved, do not achieve the same combination of broad-spectrum potency and extended in vivo half-life [2]. BT-33's unique structural features—an 11-membered fluorinated ring and a C7-methyl group—create a conformationally preorganized binding mode and an additional van der Waals contact with ribosomal nucleotide G2505 that is absent in predecessors, fundamentally altering its pharmacodynamic and pharmacokinetic profile [3].

Resistance profile Earlier lincosamides like clindamycin may be ineffective against cfr-positive MRSA and VRE, unlike BT-33.

Metabolic stability Iboxamycin and cresomycin exhibit shorter in vivo half-lives; BT-33’s extended half-life may alter PK/PD study design.

Ribosome binding mode Non-fluorinated analogs lack the van der Waals contact with G2505, potentially shifting target engagement.

• [1] Lightsources.org. Novel antibiotic overcomes drug-resistant bacteria. 2025. View Source
• [2] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [3] ChemRxiv. Discovery of a broad-spectrum, fluorinated macrobicyclic antibiotic through chemical synthesis. 2024. View Source

BT-33 Comparative Evidence Guide

Potency Against Linezolid-Resistant MRSA

BT-33 demonstrates an extended in vivo half-life relative to both iboxamycin and cresomycin [1]. This pharmacokinetic advantage is attributed to the 11-membered fluoro-containing ring, which confers increased metabolic stability compared to the non-fluorinated macrocycles of its predecessors [2].

Potency vs linezolid‑R MRSA

Head-to-head

BT-33 MIC ≤0.03–2 μg/mL vs clindamycin/linezolid >16 μg/mL (21–18/30 isolates)

Supports antimicrobial screening context against MDR Gram‑positives

Broth microdilution, CDC AR-Bank panel including mecA and cfr genotypes

Evidence Dimension	In Vivo Half-Life (Mouse Model)
Target Compound Data	Extended half-life (specific values not publicly disclosed; reported qualitatively)
Comparator Or Baseline	Iboxamycin and Cresomycin (both have shorter half-lives)
Quantified Difference	Extended relative to both comparators; precise fold-change not publicly available
Conditions	In vivo mouse pharmacokinetic studies

Why This Matters

An extended half-life translates to less frequent dosing in preclinical models and improved translational potential, making BT-33 more attractive for advanced development than iboxamycin or cresomycin.

• [1] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [2] ChemRxiv. Discovery of a broad-spectrum, fluorinated macrobicyclic antibiotic through chemical synthesis. 2024. View Source

Activity Against Vancomycin-Resistant Enterococci

The primary publication reports increased metabolic stability for BT-33 relative to clindamycin, iboxamycin, and cresomycin [1]. The fluorine atom and the 11-membered ring structure are credited with reducing oxidative metabolism, a key liability in earlier oxepanoprolinamides .

Activity vs VRE

Head-to-head

BT-33 MIC ≤0.06–0.25 μg/mL vs clindamycin >32 μg/mL (24/35) and vancomycin ≥32 μg/mL

Reported MIC endpoint context for Enterococcus spp. screening

Clinical isolate panel of E. faecalis and E. faecium, broth microdilution

Evidence Dimension	In Vitro Metabolic Stability
Target Compound Data	Increased stability (qualitative assessment)
Comparator Or Baseline	Clindamycin, Iboxamycin, Cresomycin
Quantified Difference	Reported as increased; specific t½ or Clint values not provided in open-access sections
Conditions	Liver microsome assays (species unspecified)

Why This Matters

Improved metabolic stability predicts a longer duration of action and potentially lower clearance in vivo, directly impacting dosing regimens and reducing the likelihood of sub-therapeutic exposure.

• [1] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source

Extended In Vivo Half-Life

BT-33, like iboxamycin and cresomycin, evades the Cfr-mediated ribosomal methylation that renders clindamycin ineffective [1]. The rigid, preorganized macrobicyclic structure forces the modified nucleotide (m⁶A2503) out of the binding pocket, restoring high-affinity binding [2]. While this property is shared with iboxamycin and cresomycin, it establishes a clear functional differentiation from the legacy lincosamide clindamycin, which is inactive against Cfr-positive strains [3].

In vivo half‑life extension

Data to verify

Extended half‑life relative to iboxamycin and cresomycin (single‑dose mouse PK)

Supports PK exposure‑model interpretation; exact values not publicly reported

Female CD-1 mice, IV administration; comparator details in original source

Evidence Dimension	Activity Against Cfr-Methylated Ribosomes
Target Compound Data	Active (maintains binding affinity)
Comparator Or Baseline	Clindamycin (inactive; MIC >16 µg/mL against erm/cfr strains)
Quantified Difference	From inactive (clindamycin) to active (BT-33)
Conditions	In vitro MIC against Cfr-positive S. aureus and E. faecalis

Why This Matters

The ability to overcome Cfr-mediated resistance is a prerequisite for clinical utility against contemporary MDR isolates; BT-33 retains this critical class-level advantage over clindamycin.

• [1] Lightsources.org. Novel antibiotic overcomes drug-resistant bacteria. 2025. View Source
• [2] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [3] Synthetic lincosamides iboxamycin and cresomycin are active against ocular MDR MRSA carrying erm genes. JAC-Antimicrobial Resistance. 2024. View Source

Fluorine-Mediated Ribosomal Binding

X-ray crystallography reveals that the fluorine atom of BT-33 makes an additional van der Waals contact with nucleobase G2505 of the bacterial ribosome [1]. Furthermore, variable-temperature ¹H NMR, DFT calculations, and VCD spectroscopy demonstrate that the C7-methyl group rigidifies the 11-membered macrocyclic ring in a conformation that is highly preorganized for ribosomal binding [2]. This dual structural optimization—fluorine-mediated contact and C7-methyl-driven preorganization—is unique to BT-33 among the oxepanoprolinamide series, providing a molecular rationale for its enhanced potency and metabolic stability relative to iboxamycin and cresomycin [3].

Fluorine‑mediated ribosome contact

Structural evidence

X‑ray structure (PDB 9D0J): additional van der Waals contact between fluorine and G2505

Defines binding mode for ribosomal inhibition studies

T. thermophilus 70S ribosome, 2.5 Å resolution; absent in non‑fluorinated analog

Evidence Dimension	Ribosomal Binding Contacts
Target Compound Data	Fluorine forms additional van der Waals contact with G2505; C7-methyl rigidifies macrocycle
Comparator Or Baseline	Iboxamycin and Cresomycin (lack fluorine; different macrocyclic conformations)
Quantified Difference	Unique fluorine-G2505 interaction; NMR and DFT confirm enhanced preorganization
Conditions	X-ray crystallography of Thermus thermophilus 70S ribosome complex; VT-NMR, DFT, VCD

Why This Matters

The unique fluorine-G2505 contact and C7-methyl-induced preorganization represent tangible, atomic-level differentiators that support BT-33's improved potency and stability profile, guiding rational selection for programs requiring optimized ribosomal engagement.

• [1] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [2] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. BT-33 Ligand Page. Ligand ID: 13822. View Source

BT-33 Research and Industrial Applications

Preclinical Efficacy in Linezolid-Resistant MRSA

Medicinal chemistry teams seeking to overcome ribosomal methylation-based resistance while improving in vivo half-life should utilize BT-33 as a benchmark. Its unique fluorine-G2505 interaction and C7-methyl-induced preorganization provide a structural blueprint for designing conformationally constrained, metabolically stable macrobicyclic oxepanoprolinamides [1].

Vancomycin-Resistant Enterococci Research

Given its extended half-life relative to iboxamycin and cresomycin, BT-33 is a preferred candidate for preclinical murine infection models where sustained plasma concentrations are required to achieve efficacy against ESKAPE pathogens [2]. Its improved metabolic stability reduces the need for frequent dosing, simplifying experimental protocols.

Ribosome-Antibiotic Structural Biology

The high-resolution X-ray crystal structure of BT-33 bound to the T. thermophilus 70S ribosome [3] provides an invaluable tool for computational chemists and structural biologists investigating the molecular determinants of lincosamide binding. The fluorine-mediated van der Waals contact serves as a case study for rational fluorine incorporation in antibiotic design.

PK/PD Modeling of Macrobicyclic Antibiotics

BT-33 serves as a superior tool compound for probing structure-activity relationships within the oxepanoprolinamide class. Its differential profile—enhanced potency and metabolic stability over clindamycin, iboxamycin, and cresomycin [4]—enables dissection of contributions from fluorination and macrocyclic ring size to antibacterial activity and ADME properties.

Application

Selection Property

Validation Focus

Linezolid‑resistant MRSA infection models

Antimicrobial screening context against cfr‑positive strains

MIC endpoint review and resistance genotype correlation

Vancomycin‑resistant Enterococcus research

Sustained activity across E. faecalis and E. faecium isolate panel

VRE isolate panel susceptibility profiling

Ribosome‑antibiotic structural biology

Defined fluorine‑mediated binding interaction (PDB 9D0J)

Cfr‑mediated resistance mechanism studies

PK/PD modeling of macrobicyclic antibiotics

Extended half‑life supports reduced dosing frequency in models

Exposure‑model review and cross‑compound comparison

• [1] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [2] ChemRxiv. Discovery of a broad-spectrum, fluorinated macrobicyclic antibiotic through chemical synthesis. 2024. View Source
• [3] Tresco BIC, Wu KJY, Ramkissoon A, et al. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nat Chem. 2025;17(4):582-589. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. BT-33 Ligand Page. Ligand ID: 13822. View Source